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3-one
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An In-depth Technical Guide on 6,9,10-
Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid, a class of naturally occurring
compounds with a diverse range of biological activities. This technical guide provides a
comprehensive overview of the known physical and chemical properties of this compound. It is
important to note that while this compound has been identified as a natural product isolated
from the roots of Trigonostemon chinensis Merr., detailed experimental data remains limited in
publicly accessible scientific literature.[1][2][3] Much of the available information is based on
computational predictions and data from closely related analogs.

Chemical and Physical Properties

6,9,10-Trihydroxy-7-megastigmen-3-one is an oily substance with the molecular formula
C13H2204 and a molecular weight of 242.315 g/mol .[4] A summary of its known and predicted
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one
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Property Value Source
Molecular Formula C13H2204 [4]
Molecular Weight 242.315 g/mol [4]
Physical Form Qil [4]
CAS Number 476682-97-0 [4]
Hydrogen Bond Donor Count 3 [4]
Hydrogen Bond Acceptor

C:;untg p 4 4]
Rotatable Bond Count 3 [4]
Topological Polar Surface Area  77.8 A2 [4]
Complexity 321 [4]

Note: Many of the values in this table are computationally predicted and await experimental
verification.

Spectral Data

Experimentally determined spectral data for 6,9,10-Trihydroxy-7-megastigmen-3-one, such
as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are not readily available
in the reviewed literature. However, predicted NMR and MS data can be found in some
chemical databases. For a related isomer, (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-
one, experimental LC-MS data is available, which may provide some comparative insights.[5]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of 6,9,10-
Trihydroxy-7-megastigmen-3-one from Trigonostemon chinensis are not described in the
currently available literature. General methods for the isolation of sesquiterpenoids from plant
materials typically involve the following steps, which can be visualized in the workflow diagram
below.
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General Workflow for Sesquiterpenoid Isolation

(Plant Material (e.g., roots of Trigonostemon chinensis))

(Extraction with Organic Solvents (e.g., methanol, ethanol, ethyl acetate))

(Concentration of Crude Extract)

[Fractionation (e.g., Liquid-Liquid Partitioning))

Ghromatographic Separation (e.g., Column Chromatography, HPLCD

Gsolation of Pure Compound)

(Structural Characterization (NMR, MS, etc.D
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Caption: A generalized workflow for the isolation of sesquiterpenoids from plant sources.
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Biological Activity and Signaling Pathways

Specific biological activities and associated signaling pathways for 6,9,10-Trihydroxy-7-
megastigmen-3-one have not been reported. However, studies on the broader class of
megastigmane sesquiterpenoids have revealed a range of biological effects, including anti-
inflammatory and cytotoxic activities. For instance, some megastigmane sesquiterpenoids have
been shown to inhibit the expression of cyclooxygenase-2 (COX-2) and suppress the
production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines.
This suggests a potential role in modulating inflammatory pathways.

Given the lack of specific data for 6,9,10-Trihydroxy-7-megastigmen-3-one, a hypothetical
signaling pathway for the anti-inflammatory effects of related megastigmane sesquiterpenoids
is presented below. This diagram illustrates a potential mechanism involving the inhibition of
the NF-kB signaling pathway, a key regulator of inflammation.
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Hypothetical Anti-inflammatory Signaling Pathway of Megastigmane Sesquiterpenoids
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Caption: A potential anti-inflammatory mechanism of megastigmane sesquiterpenoids via
inhibition of the NF-kB pathway.

Conclusion and Future Directions

6,9,10-Trihydroxy-7-megastigmen-3-one is a structurally interesting natural product with
potential for biological activity, given the known effects of related megastigmane
sesquiterpenoids. However, a significant gap exists in the experimental data for this specific
compound. Future research should prioritize the targeted isolation of this molecule from
Trigonostemon chinensis to enable comprehensive spectroscopic characterization and
evaluation of its biological properties. Such studies are crucial to unlock the full therapeutic
potential of this and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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